Cas no 1697998-33-6 (1,1,1-trifluoro-4-methoxy-4-methylpentan-2-amine)

• Product Name: 1,1,1-trifluoro-4-methoxy-4-methylpentan-2-amine
• CAS No: 1697998-33-6
• MF: C₇H₁₄F₃NO
• MW: 185.187372684479
• CID: 6218483
• PubChem ID: 106676422
• Update Time: 2025-10-29

1,1,1-trifluoro-4-methoxy-4-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-methoxy-4-methylpentan-2-amine
• 1697998-33-6
• EN300-1930220

• Inchi： 1S/C7H14F3NO/c1-6(2,12-3)4-5(11)7(8,9)10/h5H,4,11H2,1-3H3
• InChI Key： TXAGSPCAHNTJQG-UHFFFAOYSA-N
• SMILES： FC(C(CC(C)(C)OC)N)(F)F

Computed Properties

• Exact Mass: 185.10274856g/mol
• Monoisotopic Mass: 185.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1,1,1-trifluoro-4-methoxy-4-methylpentan-2-amine

Professional Introduction to 1,1,1-trifluoro-4-methoxy-4-methylpentan-2-amine (CAS No. 1697998-33-6)

1,1,1-trifluoro-4-methoxy-4-methylpentan-2-amine is a fluorinated amine derivative with a complex and highly functionalized carbon backbone. This compound, identified by its CAS number CAS No. 1697998-33-6, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The presence of multiple fluorine atoms and functional groups such as methoxy and amine makes it a promising candidate for various synthetic pathways and biological activities.

The molecular structure of 1,1,1-trifluoro-4-methoxy-4-methylpentan-2-amine consists of a five-carbon chain with fluorine substituents at the first carbon, a methoxy group at the fourth carbon, and an amine group at the second carbon. This arrangement imparts specific electronic and steric properties that can influence its reactivity and interactions with biological targets. The fluorine atoms, in particular, are known for their ability to enhance metabolic stability and binding affinity in drug molecules, making this compound a valuable building block for medicinal chemists.

In recent years, there has been a growing interest in fluorinated compounds due to their diverse pharmacological properties. Studies have shown that the introduction of fluorine atoms can modulate the pharmacokinetic behavior of drug candidates, leading to improved bioavailability and reduced degradation. The trifluoromethyl group, a common fluorinated moiety, is particularly noted for its ability to increase the lipophilicity and binding affinity of small molecules to their targets. This has led to its widespread use in the development of antiviral, anticancer, and anti-inflammatory agents.

The synthesis of 1,1,1-trifluoro-4-methoxy-4-methylpentan-2-amine presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible for research purposes. Modern techniques such as fluorochemical reactions and transition metal-catalyzed transformations have enabled the efficient preparation of this compound. These methods often involve multi-step processes that require careful optimization to achieve high yields and purity.

One of the most intriguing aspects of 1,1,1-trifluoro-4-methoxy-4-methylpentan-2-amine is its potential as a precursor for more complex drug molecules. Researchers have explored various derivatives of this compound to explore new pharmacological activities. For instance, modifications at the amine group can lead to biologically active amines with potential therapeutic applications. Similarly, alterations at the methoxy or fluorinated positions can yield compounds with enhanced binding properties or altered metabolic profiles.

The biological activity of 1,1,1-trifluoro-4-methoxy-4-methylpentan-2-amine has been studied in several contexts. Initial investigations have suggested that this compound may exhibit properties relevant to neurological disorders due to its structural similarity to known bioactive amines. Additionally, its fluorinated nature suggests potential interactions with enzymes or receptors that are sensitive to fluorine substitution. Further research is needed to fully elucidate its biological role and therapeutic potential.

In conclusion, 1,1,1-trifluoro-4-methoxy-4-methylpentan-2-amine (CAS No. 1697998-33-6) represents an exciting area of research in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for drug discovery efforts. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, paving the way for new discoveries and innovations in medicinal chemistry.